Cas no 50-11-3 (Metharbital)
Metharbital structure
Product Name:Metharbital
Metharbital Chemical and Physical Properties
Names and Identifiers
-
- Metharbital
- Metharbitone
- Methylbarbital
- 2,4,6(1H,3H,5H)-Pyrimidinetrione,5,5-diethyl-1-methyl-
- METHARBITALCONTROLLED SUBSTANCE CIII, USP STANDARD
- 1-methyl-5,5-diethylbarbituric acid
- 5,5-Diaethyl-1-methyl-2,4,6-trioxo-hexahydropyrimidin
- 5,5-Diethyl-1-methylbarbitursaeure
- 5,5-diethyl-N-methyl-barbituric acid
- Endiemal
- Endiemalum
- Gemonil
- Metabarbital
- Methabarbital
- Metharbutal
- N-Methylbarbital
- Gemonil (TN)
- 02OS7K758T
- D01382
- Metarbital
- NSC 27156
- N03AA30
- METHARBITAL [ORANGE BOOK]
- 5,5-Diethyl-1-methyl-2,4,6(1H,3H,5H)-pyrimidinetrione
- 5-24-09-00144 (Beilstein Handbook Reference)
- DTXCID103280
- 2,4,6(1H,3H,5H)-Pyrimidinetrione, 5,5-diethyl-1-methyl-
- METHARBITAL [VANDF]
- CHEMBL450
- VOK
- Metarbitale [DCIT]
- Metharbitalum
- Sch 412
- 5,5-Diethyl-1-methyl-2,4,6(1H,3H,5H)-pyrimidinetrione #
- 5,5-diethyl-1-methylpyrimidine-2,4,6(1H,3H,5H)-trione
- NS00016843
- AN 23
- 1-Methyl-5,5-diethyl barbituric acid
- Metharbital (USP:INN:BAN:JAN)
- Metarbitale
- Methabarbitone
- NSC-27156
- DB00463
- 2,6(1H,3H,5H)-Pyrimidinetrione, 5,5-diethyl-1-methyl-
- METHARBITAL [WHO-DD]
- UNII-02OS7K758T
- FWJKNZONDWOGMI-UHFFFAOYSA-N
- 5,5-diethyl-6-hydroxy-3-methyl-2,3,4,5-tetrahydropyrimidine-2,4-dione
- METHARBITAL [MI]
- 5,5-Diethyl-1-methyl-2,4,6-trioxo-hexahydropyrimidine
- Barbituric acid, 5,5-diethyl-1-methyl-
- Metharbital [USP:INN:BAN:JAN]
- METHARBITAL (MART.)
- Metarbital (INN-Spanish)
- NCGC00181148-01
- Barbituric acid,5-diethyl-1-methyl-
- METHARBITAL [INN]
- Q1176294
- WLN: T6VMVNV FHJ D1 F2 F2
- Metarbital [INN-Spanish]
- Gemonit
- GTPL7230
- 50-11-3
- FT-0692647
- NSC27156
- SCHEMBL78867
- 5,5-Diethyl-1-methylbarbituric acid
- CHEBI:31827
- Tox21_112752
- Metharbital (JAN/INN)
- METHARBITAL [JAN]
- Metharbitalum (INN-Latin)
- DTXSID6023280
- BRN 0184688
- Methylbarbital (1.0mg/ml in Acetonitrile)
- SCHEMBL22556220
- METHARBITAL CIII (200 MG)
- 1-Methylbarbital
- Metharbital ciii
- EINECS 200-011-2
- AKOS006239548
- CAS-50-11-3
- Metharbital 1.0 mg/ml in Methanol
- 5,5-diethyl-1-methyl-1,3-diazinane-2,4,6-trione
- Metharbitalum [INN-Latin]
- methobarbitone
- METHARBITAL [MART.]
- pyrimidine-2,4,6(1H,3H,5H)-trione, 5,5-diethyl-1-methyl-
- BRD-K88143662-001-01-5
-
- Inchi: 1S/C9H14N2O3/c1-4-9(5-2)6(12)10-8(14)11(3)7(9)13/h4-5H2,1-3H3,(H,10,12,14)
- InChI Key: FWJKNZONDWOGMI-UHFFFAOYSA-N
- SMILES: O=C1C(C(NC(N1C)=O)=O)(CC)CC
Computed Properties
- Exact Mass: 198.10000
- Monoisotopic Mass: 198.1
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 14
- Rotatable Bond Count: 2
- Complexity: 294
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.2
- Topological Polar Surface Area: 66.5A^2
Experimental Properties
- Color/Form: No date available
- Density: 1.2119 (rough estimate)
- Melting Point: 155°
- Boiling Point: 335.53°C (rough estimate)
- Flash Point: 136.4°C
- Refractive Index: 1.4922 (estimate)
- PSA: 66.48000
- LogP: 0.76770
- pka: 8.45: Fox, Shugar, Bull. Soc. Chim. Belg. 61, 44 (1952)
- Vapor Pressure: No date available
Metharbital Security Information
- Signal Word:warning
- Hazard Statement: H303+H313+H333
- Warning Statement: P264+P280+P305+P351+P338+P337+P313
- Hazardous Material transportation number:UN 3249
- Safety Instruction: H303+H313+H333
- HazardClass:6.1(b)
- PackingGroup:III
- Safety Term:6.1(b)
- Packing Group:III
- Packing Group:III
- Hazard Level:6.1(b)
- Storage Condition:storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)
Metharbital Customs Data
- HS CODE:2933540000
- Customs Data:
China Customs Code:
2933540000Overview:
2933540000 Other malonyl ureas(Barbituric acid)Derivatives of as well as their salts.Regulatory conditions:nothing.VAT:17.0%.Tax refund rate:9.0%.MFN tariff:6.5%.general tariff:20.0%
Declaration elements:
Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date
Summary:
2933540000 other derivatives of malonylurea (barbituric acid); salts thereof.Supervision conditions:None.VAT:17.0%.Tax rebate rate:9.0%.MFN tariff:6.5%.General tariff:20.0%
Metharbital Related Literature
-
Christopher B. Rodell,Christopher B. Highley,Minna H. Chen,Neville N. Dusaj,Chao Wang,Lin Han,Jason A. Burdick Soft Matter, 2016,12, 7839-7847
-
Xiaoming Liu,Zachary D. Hood,Wangda Li,Donovan N. Leonard,Arumugam Manthiram,Miaofang Chi J. Mater. Chem. A, 2021,9, 2111-2119
-
Andreas Nenning,Manuel Holzmann,Jürgen Fleig,Alexander K. Opitz Mater. Adv., 2021,2, 5422-5431
-
Huading Zhang,Lee R. Moore,Maciej Zborowski,P. Stephen Williams,Shlomo Margel,Jeffrey J. Chalmers Analyst, 2005,130, 514-527
50-11-3 (Metharbital) Related Products
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- 57-43-2(amobarbital)
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
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- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 632627-70-4(Benzoic acid, 3-amino-5-(4-morpholinyl)-)
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